17-(N,N,-diisopropylcarbamoyl)androst-3,5-diene-3-carboxylic acid
17-(N,N,-diisopropylcarbamoyl)androst-3,5-diene-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
119190-36-2
VCID:
VC0054030
InChI:
InChI=1S/C27H41NO3/c1-16(2)28(17(3)4)24(29)23-10-9-21-20-8-7-19-15-18(25(30)31)11-13-26(19,5)22(20)12-14-27(21,23)6/h7,15-17,20-23H,8-14H2,1-6H3,(H,30,31)/t20-,21-,22-,23+,26-,27-/m0/s1
SMILES:
CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)C(=O)O)C)C
Molecular Formula:
C27H41NO3
Molecular Weight:
427.6 g/mol
17-(N,N,-diisopropylcarbamoyl)androst-3,5-diene-3-carboxylic acid
CAS No.: 119190-36-2
Main Products
VCID: VC0054030
Molecular Formula: C27H41NO3
Molecular Weight: 427.6 g/mol
| CAS No. | 119190-36-2 |
|---|---|
| Product Name | 17-(N,N,-diisopropylcarbamoyl)androst-3,5-diene-3-carboxylic acid |
| Molecular Formula | C27H41NO3 |
| Molecular Weight | 427.6 g/mol |
| IUPAC Name | (8S,9S,10R,13S,14S,17S)-17-[di(propan-2-yl)carbamoyl]-10,13-dimethyl-2,7,8,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-3-carboxylic acid |
| Standard InChI | InChI=1S/C27H41NO3/c1-16(2)28(17(3)4)24(29)23-10-9-21-20-8-7-19-15-18(25(30)31)11-13-26(19,5)22(20)12-14-27(21,23)6/h7,15-17,20-23H,8-14H2,1-6H3,(H,30,31)/t20-,21-,22-,23+,26-,27-/m0/s1 |
| Standard InChIKey | JDAULUKGZUDSNK-JRZBRKEGSA-N |
| Isomeric SMILES | CC(C)N(C(C)C)C(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(=C4)C(=O)O)C)C |
| SMILES | CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)C(=O)O)C)C |
| Canonical SMILES | CC(C)N(C(C)C)C(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(=C4)C(=O)O)C)C |
| Synonyms | 17-(N,N,-diisopropylcarbamoyl)androst-3,5-diene-3-carboxylic acid DCADC |
| PubChem Compound | 3082955 |
| Last Modified | Nov 11 2021 |
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